Cas no 80930-74-1 (Zingibroside R1)

Zingibroside R1 structure

Product Name:Zingibroside R1

CAS No:80930-74-1

MF:C₄₂H₆₆O₁₄

MW:794.965054988861

MDL:MFCD32201173

CID:1801913

PubChem ID:10395524

Update Time:2024-10-27

Zingibroside R1 Chemical and Physical Properties

Names and Identifiers

- 3β-[(2-O-β-D-Glucopyranosyl-β-D-glucopyranuronosyl)oxy]oleana-12-ene-28-oic acid
- Zingibroside R1
- 28-Deglucosylchikusetsusaponin V
- Ginsenoside Z-R1
- Polysciasaponin P5
- (3β)-17-Carboxy-28-norolean-12-en-3-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranosiduronic acid (ACI)
- 28-Noroleanane, β-D-glucopyranosiduronic acid deriv. (ZCI)
- HY-N6924
- E88588
- 3beta-[(2-O-beta-D-Glucopyranosyl-beta-D-glucopyranuronosyl)oxy]oleana-12-ene-28-oic acid
- 80930-74-1
- (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
- XZ172775
- CS-0100751
- AKOS040758639
- MS-31464
- DA-79113
- (2S,3S,4S,5R,6R)-6-{[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy}-3,4-dihydroxy-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-2-carboxylic acid
- MDL： MFCD32201173
- Inchi： 1S/C42H66O14/c1-37(2)14-16-42(36(51)52)17-15-40(6)20(21(42)18-37)8-9-24-39(5)12-11-25(38(3,4)23(39)10-13-41(24,40)7)54-35-32(29(47)28(46)31(55-35)33(49)50)56-34-30(48)27(45)26(44)22(19-43)53-34/h8,21-32,34-35,43-48H,9-19H2,1-7H3,(H,49,50)(H,51,52)/t21-,22+,23-,24+,25-,26+,27-,28-,29-,30+,31-,32+,34-,35+,39-,40+,41+,42-/m0/s1
- InChI Key： WJQOMUVKRDJBGZ-COUNGWPASA-N
- SMILES： C[C@]12[C@@]3(CC[C@H]4C(C)(C)[C@@H](O[C@@H]5O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]5O[C@H]5[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O5)CC[C@@]4([C@H]3CC=C1[C@@H]1CC(C)(C)CC[C@@]1(CC2)C(=O)O)C)C

Computed Properties

Exact Mass: 794.44525677 g/mol
Monoisotopic Mass: 794.44525677 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 56
Rotatable Bond Count: 7
Complexity: 1560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 18
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 795.0
XLogP3: 4.5
Topological Polar Surface Area: 233Å²

Experimental Properties

Color/Form: Powder
Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.8E-4 g/L) (25 ºC),

Zingibroside R1 Pricemore >>

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